Cas no 2227825-65-0 ((1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol
• CAS No: 2227825-65-0
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5895909
• PubChem ID: 165690517
• Update Time: 2025-05-19

(1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol
• EN300-1906278
• 2227825-65-0

• Inchi： 1S/C7H9BrN2O/c8-6-4-10-2-1-5(6)7(11)3-9/h1-2,4,7,11H,3,9H2/t7-/m0/s1
• InChI Key： IBXPOYQVFDDCHJ-ZETCQYMHSA-N
• SMILES： BrC1C=NC=CC=1[C@H](CN)O

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol

Introduction to Compound CAS No. 2227825-65-0: (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol

(1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol, with the CAS number 2227825-65-0, is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromopyridine moiety and an amino alcohol functionality, which contribute to its potential biological activities and applications in drug discovery.

The synthesis of (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol typically involves several steps, including the formation of the bromopyridine ring, the introduction of the amino group, and the final chirality control. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of its biological properties, (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol has shown promising activity in various assays. Studies have demonstrated its potential as a modulator of specific enzymes and receptors, which are crucial targets in the treatment of neurological disorders, cancer, and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit a key enzyme involved in neurodegenerative diseases, suggesting its potential as a lead compound for further drug development.

The pharmacokinetic properties of (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol have also been extensively investigated. Its high solubility and favorable metabolic stability make it an attractive candidate for oral administration. Additionally, preclinical studies have shown that it exhibits good bioavailability and low toxicity, which are essential factors for successful clinical translation.

In the context of drug discovery, (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol has been used as a starting point for structure-based drug design. Researchers have employed computational methods to identify structural modifications that could enhance its potency and selectivity. These efforts have led to the development of several analogs with improved pharmacological profiles, some of which are currently undergoing preclinical evaluation.

The clinical potential of (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol is further supported by its safety profile. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile positions it as a promising candidate for Phase I clinical trials.

Moreover, the compound's unique chemical structure has inspired researchers to explore its applications beyond traditional small-molecule therapeutics. For example, it has been investigated as a building block for prodrugs and conjugates designed to improve drug delivery and target specificity. These innovative approaches aim to leverage the compound's inherent properties to address unmet medical needs.

In conclusion, (1R)-2-amino-1-(3-bromopyridin-4-yl)ethan-1-ol (CAS No. 2227825-65-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological and pharmacological properties, make it an attractive candidate for further development. Ongoing research continues to uncover new applications and optimizations, underscoring its importance in the pursuit of novel therapeutic agents.